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Compound of Interest

Compound Name: ZDLD20

Cat. No.: B12417153 Get Quote

Introduction
ZDLD20 is a β-carboline compound identified as a selective and orally active inhibitor of Cyclin-

Dependent Kinase 4 (CDK4)/Cyclin D3 complex, with a reported IC50 value of 6.51 μM.[1] It

has demonstrated potent anti-cancer activities, particularly against HCT116 colon cancer cells,

by inhibiting colony formation, invasion, and migration.[1][2] Furthermore, ZDLD20 induces

apoptosis and causes cell cycle arrest at the G1 phase.[1][2] These properties make ZDLD20 a

valuable tool for research in oncology and cell cycle regulation.

This document provides a detailed protocol for the preparation, storage, and handling of

ZDLD20 stock solutions using dimethyl sulfoxide (DMSO) as the solvent, intended for

researchers, scientists, and professionals in drug development.

Data Presentation
A summary of the key quantitative data for ZDLD20 is provided in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₂H₂₂N₆O [1]

Molecular Weight 386.45 g/mol [1]

Appearance Solid [2]

Purity >98% (HPLC) [1]

CAS Number 2762279-02-5 [1]

Solubility in DMSO

Not officially reported; solubility

should be tested. A

concentration of 10 mM is a

common starting point for

inhibitors of this class.

Storage (Solid) -20°C [2]

Storage (in DMSO)

-20°C for short-term (up to 1

month), -80°C for long-term

(up to 6 months). Avoid

repeated freeze-thaw cycles.

[3]

Experimental Protocols
Materials

ZDLD20 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM ZDLD20 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ZDLD20 in DMSO. This is

a commonly used concentration for initial stock solutions.

Equilibrate Reagents: Allow the ZDLD20 powder and anhydrous DMSO to come to room

temperature before opening the containers. This prevents the condensation of moisture,

which can affect the compound's stability and solubility.

Weighing ZDLD20:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of ZDLD20 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.86 mg of ZDLD20.

Calculation:

Weight (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Weight (mg) = 0.010 mol/L x 0.001 L x 386.45 g/mol x 1000 mg/g = 3.86 mg

Solvent Addition:

Add the calculated volume of anhydrous DMSO to the tube containing the ZDLD20
powder. For the example above, add 1 mL of DMSO.

Dissolution:

Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the solid has dissolved. If particulates remain,

sonicate the tube in a water bath for 5-10 minutes.

Aliquoting and Storage:
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Once the ZDLD20 is completely dissolved, it is recommended to aliquot the stock solution

into smaller, single-use volumes in sterile, clearly labeled amber or opaque tubes. This

minimizes the risk of contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to six months).[3]

Protocol for Preparing Working Solutions
For cell-based assays, it is crucial to dilute the DMSO stock solution to a working concentration

where the final DMSO concentration is non-toxic to the cells (typically below 0.5%).[3]

Thawing: Thaw a single aliquot of the 10 mM ZDLD20 stock solution at room temperature.

Intermediate Dilution (Recommended): To prevent precipitation of the compound in the

aqueous culture medium, perform a serial dilution. For example, first, dilute the 10 mM stock

solution 1:10 in sterile cell culture medium to create a 1 mM intermediate solution.

Final Dilution: Further dilute the intermediate solution to the desired final working

concentration in the cell culture medium. For instance, to achieve a 10 µM working solution,

dilute the 1 mM intermediate solution 1:100.

Control: Always include a vehicle control in your experiments, which contains the same final

concentration of DMSO as the ZDLD20-treated samples.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing ZDLD20 stock and working solutions.
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Caption: ZDLD20 inhibits the Cyclin D3-CDK4 complex, preventing pRb phosphorylation and

causing G1 cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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